Cas no 95453-58-0 (2-chloro-1,3-thiazole-5-carbaldehyde)

2-chloro-1,3-thiazole-5-carbaldehyde structure

95453-58-0 structure

Product Name:2-chloro-1,3-thiazole-5-carbaldehyde

CAS No:95453-58-0

MF:C₄H₂ClNOS

MW:147.582778453827

MDL:MFCD01568717

CID:61780

PubChem ID:1479765

Update Time:2024-10-25

2-chloro-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Chlorothiazole-5-carbaldehyde
- 2-Chlorothiazole-5-carboxaldehyde
- 2-chloro-1,3-thiazole-5-carbaldehyde
- 2-Chloro-1,3-thiazole-5-carboxaldehyde
- 5-THIAZOLECARBOXALDEHYDE, 2-CHLORO-
- 2-Chloro-thiazole-5-carbaldehyde
- PKCBQQXHFIDIIG-UHFFFAOYSA-N
- SBB086559
- PB14244
- TRA0074110
- 2-CHLORO-5-THIAZOLECARBOXALDEHYDE
- AM8046
- 2-Chloro-5-thiazolecarboxaldehyde (ACI)
- 2-Chlorothiazole-5-carboxaldehyde, 97%
- 10N-075
- J-509176
- BDBM50486234
- CHEMBL2228159
- Z1201621106
- 95453-58-0
- AKOS005069245
- 2-CHLORO-5-FORMYLTHIAZOLE
- 2-chloro-1,3-thiazole-5-carbaldehyde, AldrichCPR
- SCHEMBL360323
- MFCD01568717
- CS-W001048
- SY024025
- DTXSID30363170
- ALBB-015270
- (2-chloro-1,3-thiazol-5-yl)formaldehyde
- EN300-126064
- MDL： MFCD01568717
- Inchi： 1S/C4H2ClNOS/c5-4-6-1-3(2-7)8-4/h1-2H
- InChI Key： PKCBQQXHFIDIIG-UHFFFAOYSA-N
- SMILES： O=CC1=CN=C(Cl)S1

Computed Properties

Exact Mass: 146.95500
Monoisotopic Mass: 146.955
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 100
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.7
Topological Polar Surface Area: 58.2

Experimental Properties

Density: 1.541
Melting Point: 85-88°C
Boiling Point: 278.6°C at 760 mmHg
Flash Point: 122.3°C
Refractive Index: 1.637
PSA: 58.20000
LogP: 1.60900
Sensitiveness: Air Sensitive

2-chloro-1,3-thiazole-5-carbaldehyde Security Information

Signal Word：Warning
Hazard Statement： H302-H317-H319
Warning Statement： P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
Hazard Category Code： 43
Safety Instruction： 36/37
HazardClass：IRRITANT
Storage Condition：Inert atmosphere,2-8°C

2-chloro-1,3-thiazole-5-carbaldehyde Pricemore >>

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Fluorochem	093519-250mg	2-Chlorothiazole-5-carbaldehyde	95453-58-0	95%	250mg	￡10.00	2022-03-01
Fluorochem	093519-1g	2-Chlorothiazole-5-carbaldehyde	95453-58-0	95%	1g	￡19.00	2022-03-01
Fluorochem	093519-5g	2-Chlorothiazole-5-carbaldehyde	95453-58-0	95%	5g	￡57.00	2022-03-01
Fluorochem	093519-10g	2-Chlorothiazole-5-carbaldehyde	95453-58-0	95%	10g	￡97.00	2022-03-01
Ambeed	A162388-250mg	2-Chlorothiazole-5-carbaldehyde	95453-58-0	98%	250mg	$11.0	2025-04-14
Ambeed	A162388-1g	2-Chlorothiazole-5-carbaldehyde	95453-58-0	98%	1g	$19.0	2025-04-14
Ambeed	A162388-5g	2-Chlorothiazole-5-carbaldehyde	95453-58-0	98%	5g	$47.0	2025-04-14
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Ambeed	A162388-25g	2-Chlorothiazole-5-carbaldehyde	95453-58-0	98%	25g	$138.0	2025-04-14
abcr	AB467060-1 g	2-Chlorothiazole-5-carbaldehyde, min. 95%; .	95453-58-0		1g	€74.10	2022-03-01

2-chloro-1,3-thiazole-5-carbaldehyde Production Method

Production Method 1

3034-52-4

95453-58-0

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Cyclohexane ; -78 °C; 0.5 h, -78 °C
1.2 -78 °C; 10 min, -78 °C; 2 h, -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water
1.4 Reagents: Ammonia Solvents: Water ; neutralized

Reference

: Method for preparing 2-chloro-1,3-thiazole-5-carboxaldehyde

, China, , ,

Production Method 2

137589-62-9

95453-58-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 30 min, rt
1.2 Reagents: Acetic acid Solvents: Water ; 3 h, rt → 70 °C

Reference

: Thiazole ring-containing triazinone compound, its preparation method and application

, China, , ,

Production Method 3

95453-58-0

Reaction Conditions

Reference

: Preparation of heterocyclyl-substituted, especially thiazolyl-substituted tetracyclic compounds, end-capped with peptide derivatives as antiviral agents for treating hepatitis C virus infection

, World Intellectual Property Organization, , ,

Production Method 4

109-94-4

3034-52-4

95453-58-0

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 1 h, -78 °C
1.2 -78 °C; 1 h, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; 30 min, -78 °C

Reference

: Preparation of substituted pyrimidinium compounds for combating animal pests

, World Intellectual Property Organization, , ,

Production Method 5

3034-52-4

95453-58-0

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 10 min, -78 °C
1.2 2 h, -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 5 min, rt
1.4 Reagents: Ammonium hydroxide Solvents: Water ; basified, rt

Reference

: Preparation of N-aroyldehydroamino acids as lymphocyte function associated antigen-1 antagonists.

, World Intellectual Property Organization, , ,

Production Method 6

95453-58-0

Reaction Conditions

Reference

: Preparation of [(pyrazolyl, isoxazolyl, oxazolyl, oxadiazolyl, or thiadiazolyl)methyl]malononitrile derivatives as pesticides

, World Intellectual Property Organization, , ,